Cas no 1804405-57-9 (5-Bromo-2-methyl-4-nitrobenzoic acid)

• Product Name: 5-Bromo-2-methyl-4-nitrobenzoic acid
• CAS No: 1804405-57-9
• MF: C₈H₆BrNO₄
• MW: 260.041541576386
• CID: 5006527
• Update Time: 2025-06-08

5-Bromo-2-methyl-4-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-methyl-4-nitrobenzoic acid

• Inchi： 1S/C8H6BrNO4/c1-4-2-7(10(13)14)6(9)3-5(4)8(11)12/h2-3H,1H3,(H,11,12)
• InChI Key： UNFUIVARUDBLCA-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)O)=C(C)C=C1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 252
• XLogP3: 2.3
• Topological Polar Surface Area: 83.1

Additional information on 5-Bromo-2-methyl-4-nitrobenzoic acid

5-Bromo-2-methyl-4-nitrobenzoic Acid (CAS No. 1804405-57-9): An Overview of Its Properties, Applications, and Recent Research

5-Bromo-2-methyl-4-nitrobenzoic acid (CAS No. 1804405-57-9) is a versatile organic compound with a unique combination of functional groups that make it an important intermediate in various chemical and pharmaceutical processes. This compound features a bromine atom, a methyl group, and a nitro group attached to a benzoic acid backbone, providing it with a range of chemical properties and reactivity profiles.

The molecular formula of 5-Bromo-2-methyl-4-nitrobenzoic acid is C₉H₇BrNO₄, and its molecular weight is approximately 263.06 g/mol. The compound is typically a white to off-white crystalline solid at room temperature, with a melting point ranging from 185°C to 187°C. Its solubility in water is limited, but it dissolves well in organic solvents such as ethanol, acetone, and dimethyl sulfoxide (DMSO).

In the field of organic synthesis, 5-Bromo-2-methyl-4-nitrobenzoic acid serves as a valuable starting material for the preparation of more complex molecules. The presence of the bromine atom allows for various substitution reactions, including cross-coupling reactions such as Suzuki-Miyaura coupling and Heck coupling. These reactions are widely used in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals. The nitro group can be reduced to an amino group, which can then be further functionalized through various amine chemistry reactions.

The pharmaceutical industry has shown significant interest in 5-Bromo-2-methyl-4-nitrobenzoic acid due to its potential as an intermediate in the synthesis of novel drugs. Recent research has explored its use in the development of anti-inflammatory agents, anticancer drugs, and antimicrobial compounds. For instance, a study published in the Journal of Medicinal Chemistry reported the synthesis of a series of derivatives from 5-Bromo-2-methyl-4-nitrobenzoic acid, which exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.

In another study, researchers at the University of California investigated the use of 5-Bromo-2-methyl-4-nitrobenzoic acid as a building block for the synthesis of novel anticancer agents. The resulting compounds showed promising cytotoxic activity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action was attributed to the ability of these compounds to induce apoptosis through the modulation of key signaling pathways.

Beyond its applications in drug discovery, 5-Bromo-2-methyl-4-nitrobenzoic acid has also found use in materials science. Its unique electronic properties make it suitable for the development of organic electronic materials, such as organic semiconductors and photovoltaic materials. Researchers at the Massachusetts Institute of Technology have utilized this compound to synthesize conjugated polymers with enhanced charge transport properties, which have potential applications in organic solar cells and field-effect transistors.

The environmental impact of 5-Bromo-2-methyl-4-nitrobenzoic acid is another area of ongoing research. While the compound itself is not classified as hazardous under current regulations, its degradation products and potential environmental fate are being studied to ensure its safe use in industrial processes. A recent study published in Environmental Science & Technology evaluated the biodegradability and ecotoxicity of several brominated benzoic acids, including 5-Bromo-2-methyl-4-nitrobenzoic acid. The results indicated that while these compounds are not readily biodegradable, they do not pose significant ecotoxicological risks under typical usage conditions.

In conclusion, 5-Bromo-2-methyl-4-nitrobenzoic acid (CAS No. 1804405-57-9) is a multifaceted compound with a wide range of applications in organic synthesis, pharmaceuticals, materials science, and environmental research. Its unique combination of functional groups makes it an invaluable intermediate for the development of novel compounds with diverse biological and physical properties. As research continues to uncover new uses and properties of this compound, its importance in various scientific fields is likely to grow.